![molecular formula C19H23NO3 B284239 N-(2,3-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide](/img/structure/B284239.png)
N-(2,3-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide
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Overview
Description
N-(2,3-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide, also known as DMXB-A, is a synthetic compound that has been studied for its potential therapeutic effects. It belongs to the class of compounds known as nicotinic acetylcholine receptor agonists, which have been shown to have a range of biological activities.
Mechanism of Action
N-(2,3-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide acts as an agonist for nicotinic acetylcholine receptors, which are involved in a range of physiological processes including neurotransmission, cognitive function, and inflammation. By binding to these receptors, this compound can modulate their activity and potentially improve their function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including modulation of neurotransmitter release, reduction of inflammation, and improvement of cognitive function. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of N-(2,3-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide is its specificity for nicotinic acetylcholine receptors, which allows for targeted modulation of these receptors without affecting other neurotransmitter systems. However, one limitation is its relatively low potency, which may limit its effectiveness in some experimental settings.
Future Directions
There are a number of potential future directions for research on N-(2,3-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use in the treatment of schizophrenia, where it may have a role in improving cognitive function. Additionally, further studies are needed to better understand the mechanism of action of this compound and to optimize its potency and efficacy.
Synthesis Methods
N-(2,3-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide can be synthesized through a series of chemical reactions starting with 2,3-dimethylphenol and 2-methoxyphenol. The final step involves the reaction of the intermediate product with butanoyl chloride. The resulting compound is then purified to obtain this compound.
Scientific Research Applications
N-(2,3-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide has been studied for its potential therapeutic effects in a number of areas, including Alzheimer's disease, schizophrenia, and Parkinson's disease. It has been shown to have neuroprotective effects and to improve cognitive function in animal models.
Properties
Molecular Formula |
C19H23NO3 |
---|---|
Molecular Weight |
313.4 g/mol |
IUPAC Name |
N-(2,3-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide |
InChI |
InChI=1S/C19H23NO3/c1-14-8-6-9-16(15(14)2)20-19(21)12-7-13-23-18-11-5-4-10-17(18)22-3/h4-6,8-11H,7,12-13H2,1-3H3,(H,20,21) |
InChI Key |
IMEPGWAHZGYTDS-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)NC(=O)CCCOC2=CC=CC=C2OC)C |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CCCOC2=CC=CC=C2OC)C |
Origin of Product |
United States |
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